3-(1-(1-methyl-6-oxo-1,6-dihydropyridazine-3-carbonyl)piperidin-3-yl)quinazolin-4(3H)-one

• IUPAC Name: 3-[1-(1-methyl-6-oxopyridazine-3-carbonyl)piperidin-3-yl]quinazolin-4-one
• InChI: InChI=1S/C19H19N5O3/c1-22-17(25)9-8-16(21-22)19(27)23-10-4-5-13(11-23)24-12-20-15-7-3-2-6-14(15)18(24)26/h2-3,6-9,12-13H,4-5,10-11H2,1H3
• InChI Key: WEOXDXVKKJWBBI-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)C(=O)N2CCCC(C2)N3C=NC4=CC=CC=C4C3=O
• Molecular Formula: C19H19N5O3
• Molecular Weight: 365.4 g/mol

Description

3-(1-(1-methyl-6-oxo-1,6-dihydropyridazine-3-carbonyl)piperidin-3-yl)quinazolin-4(3H)-one is a useful research compound. Its molecular formula is C19H19N5O3 and its molecular weight is 365.393. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Activity and Potential Therapeutic Uses

• Antihypertensive Agents : Piperidine derivatives with a quinazoline ring system have shown potential as antihypertensive agents. Studies indicate that specific derivatives can produce significant hypotension in models of spontaneously hypertensive rats, suggesting their utility in managing high blood pressure conditions (Takai et al., 1986).

• Antimicrobial and Antibacterial Properties : Novel quinazolinone derivatives have been synthesized and evaluated for their antimicrobial and antibacterial activities. Some compounds have shown promising activity against gram-positive pathogens, including methicillin-resistant Staphylococcus aureus, indicating their potential in addressing antibiotic-resistant bacterial infections (Tucker et al., 1998).

• Anti-Inflammatory and Analgesic Effects : Research into quinazolinone derivatives has revealed compounds with significant anti-inflammatory and analgesic properties. These findings suggest potential applications in developing new treatments for conditions characterized by pain and inflammation (Dash et al., 2017).

• Anticonvulsant Activity : The synthesis of 3-amino-2,4(1H,3H)-quinazolinediones has led to the discovery of compounds with anticonvulsant activity in mice, providing a basis for the development of new therapeutic agents for epilepsy and other seizure disorders (Kornet et al., 1984).